Cas no 1862379-11-0 (3-Iodo-N,2-dimethylbenzamide)

• Product Name: 3-Iodo-N,2-dimethylbenzamide
• CAS No: 1862379-11-0
• MF: C₉H₁₀INO
• MW: 275.086274623871
• CID: 5719607
• PubChem ID: 126996192
• Update Time: 2026-03-11

3-Iodo-N,2-dimethylbenzamide Chemical and Physical Properties

Names and Identifiers

• 1862379-11-0
• A1-27353
• 3-Iodo-N,2-dimethylbenzamide
• Benzamide, 3-iodo-N,2-dimethyl-

• Inchi： 1S/C9H10INO/c1-6-7(9(12)11-2)4-3-5-8(6)10/h3-5H,1-2H3,(H,11,12)
• InChI Key： JFVBZRLKWIGCRJ-UHFFFAOYSA-N
• SMILES： IC1=CC=CC(C(NC)=O)=C1C

Computed Properties

• Exact Mass: 274.98071g/mol
• Monoisotopic Mass: 274.98071g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 172
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 29.1Ų

Experimental Properties

• Density: 1.636±0.06 g/cm3(Predicted)
• Boiling Point: 316.3±35.0 °C(Predicted)
• pka: 14.52±0.46(Predicted)

Additional information on 3-Iodo-N,2-dimethylbenzamide

Introduction to 3-Iodo-N,2-dimethylbenzamide (CAS No. 1862379-11-0)

3-Iodo-N,2-dimethylbenzamide, identified by the Chemical Abstracts Service Number (CAS No.) 1862379-11-0, is a specialized organic compound that has garnered significant attention in the field of medicinal chemistry and chemical biology. This compound belongs to the benzamide class, characterized by its amide functional group attached to a benzene ring. The presence of an iodine atom at the 3-position and dimethyl substitution at the 2-position introduces unique electronic and steric properties, making it a valuable scaffold for drug discovery and molecular research.

The structural features of 3-Iodo-N,2-dimethylbenzamide make it a versatile intermediate in synthetic chemistry. The iodine atom serves as a reactive handle for further functionalization via cross-coupling reactions, such as Suzuki-Miyaura or Stille couplings, which are widely employed in constructing complex molecular architectures. Additionally, the dimethyl groups at the 2-position enhance the lipophilicity of the compound, potentially improving its solubility and bioavailability in biological systems.

In recent years, there has been growing interest in exploring the pharmacological potential of benzamide derivatives. 3-Iodo-N,2-dimethylbenzamide has been investigated for its potential role in modulating various biological pathways. Preliminary studies suggest that this compound may exhibit inhibitory effects on certain enzymes and receptors, making it a promising candidate for developing novel therapeutic agents. For instance, benzamide derivatives have been extensively studied for their anti-inflammatory, antitumor, and antimicrobial properties.

One of the most compelling aspects of 3-Iodo-N,2-dimethylbenzamide is its utility as a building block in medicinal chemistry. The combination of an iodine atom and amide functionality allows for rapid diversification of the molecular structure through palladium-catalyzed reactions. This flexibility is particularly valuable in high-throughput screening campaigns and structure-activity relationship (SAR) studies, where chemists aim to optimize lead compounds for desired biological activity.

Recent advancements in synthetic methodologies have further enhanced the accessibility of 3-Iodo-N,2-dimethylbenzamide. Modern catalytic systems have enabled more efficient and selective transformations, reducing the need for harsh conditions and minimizing byproduct formation. These improvements have not only streamlined the synthesis of this compound but also opened new avenues for its application in drug development.

The biological activity of 3-Iodo-N,2-dimethylbenzamide has been explored in several preclinical models. Studies have indicated that this compound may interact with targets involved in metabolic disorders and neurodegenerative diseases. The amide group is known to engage with hydrogen bonding networks in proteins, which can modulate enzyme activity or receptor binding affinity. The iodine atom's presence can also influence electronic properties, potentially altering binding interactions.

In conclusion, 3-Iodo-N,2-dimethylbenzamide (CAS No. 1862379-11-0) represents a significant advancement in medicinal chemistry research. Its unique structural features and reactivity make it a valuable tool for developing new therapeutic agents. As research continues to uncover its pharmacological potential, this compound is poised to play a crucial role in future drug discovery efforts.